Cas no 1038983-58-2 (1-cyanocycloheptane-1-carboxylic acid)

• Product Name: 1-cyanocycloheptane-1-carboxylic acid
• CAS No: 1038983-58-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5176188
• PubChem ID: 28942318
• Update Time: 2026-03-05

1-cyanocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 1-cyano-
• 1-cyanocycloheptane-1-carboxylic acid

• Inchi： 1S/C9H13NO2/c10-7-9(8(11)12)5-3-1-2-4-6-9/h1-6H2,(H,11,12)
• InChI Key： IRFRTFODGBBZBU-UHFFFAOYSA-N
• SMILES： C1(C#N)(C(O)=O)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-cyanocycloheptane-1-carboxylic acid

Comprehensive Overview of 1-Cyanocycloheptane-1-carboxylic Acid (CAS No. 1038983-58-2): Properties, Applications, and Industry Insights

1-Cyanocycloheptane-1-carboxylic acid (CAS No. 1038983-58-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclic structure and functional groups. This molecule features a seven-membered cycloheptane ring substituted with both cyano (-CN) and carboxylic acid (-COOH) groups at the same carbon atom, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for modifying bioavailability and metabolic stability of lead compounds.

The growing demand for high-value intermediates like 1-cyanocycloheptane-1-carboxylic acid aligns with trends in green chemistry and sustainable synthesis. Recent literature highlights its role in developing non-peptidic inhibitors and chiral auxiliaries, addressing frequent searches such as "nitrile-containing building blocks for medicinal chemistry" and "cyclic carboxylic acid derivatives applications." Its stereocenter at the α-position also makes it valuable for asymmetric synthesis, a hot topic in organic methodology development.

From a technical perspective, CAS 1038983-58-2 exhibits moderate water solubility due to its polar functional groups, while the hydrophobic cycloheptane ring contributes to membrane permeability—a critical property for bioactive molecules. Analytical characterization typically involves NMR spectroscopy (showing distinct signals for the nitrile carbon at ~120 ppm) and mass spectrometry (with expected [M+H]+ peaks). These features respond to common queries like "how to characterize cyanocycloalkane derivatives" frequently encountered in research forums.

Industrial applications of 1-cyanocycloheptane-1-carboxylic acid are expanding beyond traditional uses. In material science, its rigid cyclic structure serves as a precursor for high-performance polymers, while in agriculture, derivatives show promise as plant growth regulators. The compound's stability under physiological pH conditions—often searched as "nitrile stability in biological systems"—makes it particularly valuable for prodrug design strategies currently trending in FDA approval pathways.

Quality control protocols for 1038983-58-2 emphasize HPLC purity assessment (>98% typically required) and strict moisture control during storage, addressing industry concerns about compound degradation. Suppliers increasingly provide detailed technical data sheets with thermogravimetric analysis (TGA) data, responding to the market's need for process safety information—a key focus in modern chemical procurement.

Future research directions for this compound may explore its catalytic applications or potential in metal-organic frameworks (MOFs), aligning with nanotechnology trends. The unique steric constraints imposed by the cycloheptane ring—compared to more common cyclohexane analogs—offer unexplored opportunities in molecular recognition systems, a subject of numerous recent patent applications and academic citations.